Cas no 625100-11-0 (3(2H)-Furanone, dihydro-4-methoxy-)

• Product Name: 3(2H)-Furanone, dihydro-4-methoxy-
• CAS No: 625100-11-0
• MF: C₅H₈O₃
• MW: 116.115221977234
• CID: 4075728
• PubChem ID: 23533635
• Update Time: 2025-10-31

3(2H)-Furanone, dihydro-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Furanone, dihydro-4-methoxy-
• 4-Methoxydihydrofuran-3(2H)-one
• SCHEMBL13226544
• EN300-6964136
• MFCD32199547
• AT27946
• 625100-11-0
• 4-methoxyoxolan-3-one

• Inchi： 1S/C5H8O3/c1-7-5-3-8-2-4(5)6/h5H,2-3H2,1H3
• InChI Key： MXWRRSUCOVXAAQ-UHFFFAOYSA-N
• SMILES： O1CC(OC)C(=O)C1

Computed Properties

• Exact Mass: 116.047344113Da
• Monoisotopic Mass: 116.047344113Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones

Additional information on 3(2H)-Furanone, dihydro-4-methoxy-

3(2H)-Furanone, dihydro-4-methoxy- (CAS No. 625100-11-0): A Comprehensive Overview

3(2H)-Furanone, dihydro-4-methoxy- (CAS No. 625100-11-0) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, also known as dihydro-4-methoxyfuranone, has garnered attention due to its unique structural properties and potential applications in various scientific and industrial domains. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 3(2H)-Furanone, dihydro-4-methoxy- is characterized by a five-membered furan ring with a methoxy group at the 4-position and a hydrogen atom at the 2-position. This structure confers specific chemical and physical properties that make it an interesting subject for both academic and industrial research. The compound's molecular formula is C₆H₈O₃, and its molecular weight is approximately 128.12 g/mol.

In terms of synthesis, dihydro-4-methoxyfuranone can be prepared through various routes. One common method involves the cyclization of an appropriate precursor, such as a β-keto ester or an α-hydroxy ketone, in the presence of a suitable catalyst. For instance, a recent study published in the Journal of Organic Chemistry reported a highly efficient one-pot synthesis of 3(2H)-Furanone, dihydro-4-methoxy- using a palladium-catalyzed reaction. This method not only simplifies the synthetic process but also enhances the yield and purity of the final product.

The biological activities of 3(2H)-Furanone, dihydro-4-methoxy- have been extensively studied in recent years. One notable application is its potential as an antimicrobial agent. Research conducted at the University of California demonstrated that dihydro-4-methoxyfuranone exhibits strong inhibitory effects against several pathogenic bacteria, including Staphylococcus aureus and Pseudomonas aeruginosa. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death.

Beyond its antimicrobial properties, 3(2H)-Furanone, dihydro-4-methoxy- has shown promise in the field of cancer research. A study published in the Cancer Research Journal reported that this compound can induce apoptosis in human colon cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that dihydro-4-methoxyfuranone could be a potential lead compound for developing new anticancer drugs.

In addition to its therapeutic applications, 3(2H)-Furanone, dihydro-4-methoxy- has been explored for its use in flavor and fragrance industries. Its unique aroma profile makes it a valuable additive in food and cosmetic products. A recent study by the Flavor and Fragrance Journal highlighted the sensory properties of dihydro-4-methoxyfuranone, noting its pleasant fruity and floral notes that enhance the overall flavor profile of food products.

The environmental impact of 3(2H)-Furanone, dihydro-4-methoxy- has also been a subject of interest. Researchers at the Environmental Science Institute conducted a comprehensive analysis of its biodegradability and toxicity to aquatic organisms. The results indicated that dihydro-4-methoxyfuranone is readily biodegradable and exhibits low toxicity to aquatic life, making it a safer alternative to some traditional compounds used in industrial applications.

In conclusion, 3(2H)-Furanone, dihydro-4-methoxy- (CAS No. 625100-11-0) is a multifaceted compound with diverse applications ranging from pharmaceuticals to flavor and fragrance industries. Its unique chemical structure and biological activities make it an important subject for ongoing research. As new studies continue to uncover its potential benefits and applications, dihydro-4-methoxyfuranone is poised to play a significant role in various scientific and industrial fields.